(2-Aminoethyl)[2-(azepan-1-YL)ethyl]amine

Specification

• Molecular Formula: C10H23N3
• Molecular Weight: 185.31 g/mol
• IUPAC Name: N'-[2-(azepan-1-yl)ethyl]ethane-1,2-diamine
• Standard InChI: InChI=1S/C10H23N3/c11-5-6-12-7-10-13-8-3-1-2-4-9-13/h12H,1-11H2
• Standard InChI Key: MIWYRODJVLGMCR-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)CCNCCN

Introduction

(2-Aminoethyl)[2-(azepan-1-yl)ethyl]amine is a chemical compound with the CAS number 1803587-31-6. It is also known as (2-aminoethyl)[2-(azepan-1-yl)ethyl]amine trihydrochloride, reflecting its salt form, which includes three hydrochloride ions per molecule. This compound belongs to a class of organic molecules that contain both amine and azepane rings, making it potentially useful in various chemical and pharmaceutical applications.

Chemical Formula and Molecular Weight

The chemical formula of (2-aminoethyl)[2-(azepan-1-yl)ethyl]amine trihydrochloride is C10H26Cl3N3, with a molecular weight of approximately 294.69 g/mol.

IUPAC Name

The IUPAC name for this compound is N'-[2-(azepan-1-yl)ethyl]ethane-1,2-diamine; trihydrochloride.

InChI Key

The InChI key for this compound is XDDKQOZJLAFBFD-UHFFFAOYSA-N, providing a unique identifier for its structure in databases like PubChem.

Property	Value
CAS Number	1803587-31-6
Chemical Formula	C10H26Cl3N3
Molecular Weight	294.69 g/mol
PubChem CID	119031355

Synthesis and Applications

While specific synthesis details for (2-aminoethyl)[2-(azepan-1-YL)ethyl]amine are not readily available in the provided sources, compounds with similar structures often involve reactions between appropriate amine precursors and alkylating agents under controlled conditions.

Storage Conditions